Cas no 660417-35-6 (2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole)

• Product Name: 2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole
• CAS No: 660417-35-6
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• CID: 3108378
• PubChem ID: 4962682
• Update Time: 2025-07-20

2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole
• SCHEMBL1544698
• GZDXPNTZDUHKJL-UHFFFAOYSA-N
• Z94599753
• DB-127008
• SR-01000071685-1
• AKOS017276339
• AKOS001132486
• 2-(1-Chloro-ethyl)-5-(3-chloro-phenyl)-[1,3,4]oxadiazole
• EN300-13845
• 660417-35-6
• SR-01000071685

• Inchi： 1S/C10H8Cl2N2O/c1-6(11)9-13-14-10(15-9)7-3-2-4-8(12)5-7/h2-6H,1H3
• InChI Key： GZDXPNTZDUHKJL-UHFFFAOYSA-N
• SMILES： ClC(C)C1=NN=C(C2C=CC=C(C=2)Cl)O1

Computed Properties

• Exact Mass: 242.0013683Da
• Monoisotopic Mass: 242.0013683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole

Comprehensive Analysis of 2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole (CAS No. 660417-35-6)

The compound 2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole (CAS No. 660417-35-6) is a heterocyclic organic molecule featuring a 1,3,4-oxadiazole core substituted with a chloroethyl group and a 3-chlorophenyl moiety. This structure places it within a class of compounds widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both chlorine substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent interest in 1,3,4-oxadiazole derivatives has surged due to their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly focused on optimizing the 2-(1-chloroethyl)-5-(3-chlorophenyl) variant for improved efficacy and selectivity. Computational chemistry and molecular docking studies have identified this compound as a promising candidate for further development, aligning with the growing demand for novel therapeutic agents in precision medicine.

From an industrial perspective, CAS No. 660417-35-6 is synthesized through cyclization reactions involving hydrazide precursors, often catalyzed by transition metals or under microwave-assisted conditions. Innovations in green chemistry have led to more sustainable production methods, reducing waste and energy consumption—a key concern for environmentally conscious manufacturers. The compound’s stability under various pH conditions also makes it suitable for formulation in diverse delivery systems.

Analytical characterization of 2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole typically involves HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These protocols are critical for compliance with regulatory standards, especially when the compound is intended for research or commercial use. Recent advancements in spectroscopic techniques have enabled more precise quantification of trace impurities, addressing quality control challenges in large-scale production.

The versatility of this oxadiazole derivative extends to materials science, where its electron-withdrawing properties are exploited in organic semiconductors and photovoltaic devices. With the global push toward renewable energy, researchers are investigating its role in enhancing the efficiency of organic solar cells—a topic frequently searched in academic and industrial databases. The compound’s ability to form stable thin films further supports its utility in next-generation optoelectronic applications.

Safety assessments of 660417-35-6 emphasize proper handling protocols to minimize exposure risks. While not classified under stringent regulatory categories, standard laboratory precautions—such as PPE and ventilation—are recommended during its use. This aligns with broader workplace safety trends and frequently searched guidelines for chemical handling in research facilities.

In summary, 2-(1-chloroethyl)-5-(3-chlorophenyl)-1,3,4-oxadiazole represents a multifaceted compound with significant potential across multiple disciplines. Its synthesis, characterization, and applications reflect contemporary scientific priorities, including sustainability, precision medicine, and advanced material development—all areas generating substantial interest in both academic literature and search engine queries.